Cas no 3366-72-1 (p-Tolylphosphonic acid)

• Product Name: p-Tolylphosphonic acid
• CAS No: 3366-72-1
• MF: C₇H₉O₃P
• MW: 172.118323087692
• MDL: MFCD00229924
• CID: 314475
• PubChem ID: 101351
• Update Time: 2025-06-11

p-Tolylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• p-Tolylphosphonic acid
• (4-methylphenyl)phosphonic acid
• Phosphonic acid,P-(4-methylphenyl)-
• 4-methylphenylphosphonic acid
• p-CH3C6H4PO(OH)2
• Phosphonic acid,(4-methylphenyl)
• Phosphonic acid,(p-tolyl)
• p-methylphenylphosphonic acid
• p-tolyl-phosphonic acid
• p-Tolyl-phosphonsaeure
• SCHEMBL109490
• BRN 2936271
• 3366-72-1
• AKOS005447166
• P-(4-METHYLPHENYL)PHOSPHONIC ACID
• AMY19454
• PHOSPHONIC ACID, P-(4-METHYLPHENYL)-
• Phosphonic acid, (4-methylphenyl)-
• MFCD00229924
• (p-Tolyl)phosphonic acid
• NSC407830
• Phosphonic acid, (p-tolyl)-
• 4-16-00-01092 (Beilstein Handbook Reference)
• NSC 407830
• UNII-C3KLS2A7SN
• C3KLS2A7SN
• P-TOLYL-PHOSPHONICACID
• DTXSID60187341
• AS-57683
• NSC-407830
• STK372995

• MDL： MFCD00229924
• Inchi： 1S/C7H9O3P/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
• InChI Key： LYNDWSARZJHIKU-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C)=CC=1)(=O)(O)O

Computed Properties

• Exact Mass: 172.02900
• Monoisotopic Mass: 172.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.35
• Boiling Point: 355.8°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.56
• PSA: 67.34000
• LogP: 0.79800

p-Tolylphosphonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on p-Tolylphosphonic acid

Introduction to p-Tolylphosphonic Acid (CAS No. 3366-72-1)

p-Tolylphosphonic acid, with the chemical formula C₇H₇O₃P, is a significant compound in the field of organophosphorus chemistry. This compound, identified by its CAS number 3366-72-1, has garnered considerable attention due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The unique structural and chemical properties of p-tolylphosphonic acid make it a valuable intermediate in the synthesis of various functional materials and bioactive molecules.

The< strong>p-tolylphosphonic acid molecule consists of a phenyl group attached to a phosphonic acid moiety. This arrangement imparts both aromatic stability and acidic functionality, enabling its use in diverse chemical reactions. The phenyl ring enhances electronic effects, influencing the reactivity and solubility of the compound. In recent years, researchers have been exploring the potential of p-tolylphosphonic acid in designing novel catalysts and ligands for asymmetric synthesis.

One of the most compelling aspects of p-tolylphosphonic acid is its role in pharmaceutical development. The compound serves as a key intermediate in the synthesis of various therapeutic agents. For instance, it has been utilized in the preparation of phosphonate-based drugs that exhibit significant biological activity. These drugs are known for their ability to inhibit specific enzymatic pathways, making them effective against a range of diseases. Recent studies have highlighted the potential of p-tolylphosphonic acid-derived compounds in targeting cancer cells by disrupting essential metabolic pathways.

In agrochemical applications, p-tolylphosphonic acid is employed as a precursor in the synthesis of pesticides and herbicides. Its structural features allow it to interact with biological targets in plants and pests, providing effective protection against agricultural pathogens. The growing demand for environmentally friendly agrochemicals has spurred research into developing biodegradable derivatives of p-tolylphosphonic acid, which maintain efficacy while reducing ecological impact.

The material science sector also benefits from the properties of p-tolylphosphonic acid. Researchers have investigated its use in creating advanced materials such as coatings and adhesives. The compound's ability to form stable complexes with metals makes it suitable for corrosion inhibition applications. Additionally, its acidic nature allows it to participate in polymerization reactions, contributing to the development of novel polymeric materials with enhanced durability and functionality.

Recent advancements in computational chemistry have further expanded the understanding of p-tolylphosphonic acid. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates. These simulations have also revealed new synthetic pathways for producing derivatives with tailored properties. Such innovations are crucial for advancing drug discovery and material science applications.

The industrial production of p-tolylphosphonic acid has seen significant improvements in recent years. Process optimization techniques have enhanced yield and purity, making it more cost-effective for large-scale applications. Green chemistry principles have been integrated into manufacturing processes to minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemical practices.

The future prospects for p-tolylphosphonic acid are promising, with ongoing research uncovering new applications and refining existing ones. The compound's versatility ensures its continued relevance across multiple industries. As scientific understanding deepens, so too will the innovative uses of this remarkable chemical entity.